2,5-Difluoro-4-(hydroxymethyl)benzonitrile

• CAS No.: 433940-03-5
• Molecular Formula: C8H5F2NO
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 2,5-difluoro-4-(hydroxymethyl)benzonitrile
• InChI: InChI=1S/C8H5F2NO/c9-7-2-6(4-12)8(10)1-5(7)3-11/h1-2,12H,4H2
• InChI Key: IJSKDLIEYWUZRK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)C#N)F)CO

Description

2,5-Difluoro-4-(hydroxymethyl)benzonitrile is a useful research compound. Its molecular formula is C8H5F2NO and its molecular weight is 169.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2,5-difluoro-4-formylbenzonitrile (Preparation 20, 280 mg, 1.68 mmol) in ethanol (8 mL) was cooled to 0° C. in an ice/water bath. Sodium borohydride (63.4 mg, 1.68 mmol) was added and the reaction stirred at 0-5° C. for 5 hours. The mixture was quenched with aqueous hydrochloric acid (2 N, 20 mL) and extracted with EtOAc (25 mL). The organic layer was washed with saturated aqueous sodium bicarbonate (25 mL), dried over sodium sulphate, and concentrated in vacuo to afford the title compound as a yellow oil, which crystallised on standing (182 mg, 64%).

Synthesis routes and methods II

Procedure details

2,5-Difluoro-4-formylbenzonitrile (3.60 g, 0.0215 mol; see step (ii) above) was dissolved in 50 mL of methanol and cooled on an ice bath. Sodium borohydride (0.815 g, 0.0215 mol) was added in portions with stirring and the reaction was left for 45 min. Water (300 mL) was added and thereafter carefully 2M HCl was added until an acidic pH was attained. The mixture was extracted three times with diethyl ether, and the combined ethereal phase was washed with water, dried (Na2SO4) and evaporated. The crude product crystallised soon and could be used without further purification.